Cas no 16491-56-8 (2-Butenoic acid,2-methylpentyl ester)

2-Butenoic acid,2-methylpentyl ester structure
16491-56-8 structure
Product Name:2-Butenoic acid,2-methylpentyl ester
CAS No:16491-56-8
MF:C10H18O2
MW:170.248723506927
CID:160159
PubChem ID:5383732
Update Time:2025-04-19

2-Butenoic acid,2-methylpentyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid,2-methylpentyl ester
    • 2-methylpentyl (Z)-but-2-enoate
    • AC1NTLW4
    • NSC190955
    • NSC-190955
    • DTXSID90419425
    • 16491-56-8
    • Inchi: 1S/C10H18O2/c1-4-6-9(3)8-12-10(11)7-5-2/h5,7,9H,4,6,8H2,1-3H3/b7-5-
    • InChI Key: QVOUEQIWOAXABY-ALCCZGGFSA-N
    • SMILES: O(C(/C=C\C)=O)CC(C)CCC

Computed Properties

  • Exact Mass: 170.13074
  • Monoisotopic Mass: 170.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.891
  • Boiling Point: 210.1°Cat760mmHg
  • Flash Point: 88.2°C
  • Refractive Index: 1.438
  • PSA: 26.3
  • LogP: 2.54190
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